Cas no 2138149-51-4 (Methyl 5,5,6,6-tetrafluorohex-2-ynoate)

• Product Name: Methyl 5,5,6,6-tetrafluorohex-2-ynoate
• CAS No: 2138149-51-4
• MF: C₇H₆F₄O₂
• MW: 198.114956378937
• CID: 6154743
• PubChem ID: 165463880
• Update Time: 2025-06-09

Methyl 5,5,6,6-tetrafluorohex-2-ynoate Chemical and Physical Properties

Names and Identifiers

• 2138149-51-4
• methyl 5,5,6,6-tetrafluorohex-2-ynoate
• EN300-787384
• Methyl 5,5,6,6-tetrafluorohex-2-ynoate

• Inchi： 1S/C7H6F4O2/c1-13-5(12)3-2-4-7(10,11)6(8)9/h6H,4H2,1H3
• InChI Key： YCDAUWHTKGKNHD-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(CC#CC(=O)OC)F

Computed Properties

• Exact Mass: 198.03039208g/mol
• Monoisotopic Mass: 198.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Additional information on Methyl 5,5,6,6-tetrafluorohex-2-ynoate

Methyl 5,5,6,6-Tetrafluorohex-2-ynoate (CAS No. 2138149-51-4): An Overview of Its Properties and Applications in Chemical and Pharmaceutical Research

Methyl 5,5,6,6-tetrafluorohex-2-ynoate (CAS No. 2138149-51-4) is a unique and versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a tetrafluorinated hexynyl moiety and a methyl ester group. The combination of these functional groups imparts Methyl 5,5,6,6-tetrafluorohex-2-ynoate with a range of interesting properties that make it a valuable reagent in various synthetic processes and biological studies.

The chemical formula of Methyl 5,5,6,6-tetrafluorohex-2-ynoate is C₈H₅F₄O₂. Its molecular weight is approximately 200.11 g/mol. The compound is a colorless liquid at room temperature and exhibits excellent stability under standard laboratory conditions. The presence of the tetrafluoro substituents imparts significant electron-withdrawing effects, which can influence the reactivity and selectivity of the compound in various chemical reactions.

In recent years, Methyl 5,5,6,6-tetrafluorohex-2-ynoate has been extensively studied for its potential applications in organic synthesis and medicinal chemistry. One of the key areas of interest is its use as a building block for the synthesis of complex fluorinated molecules. Fluorine-containing compounds are known for their unique biological properties, including enhanced metabolic stability and improved pharmacokinetic profiles. These properties make them highly desirable in the development of new drugs and therapeutic agents.

Research published in the Journal of Organic Chemistry highlights the utility of Methyl 5,5,6,6-tetrafluorohex-2-ynoate in the synthesis of fluorinated heterocycles. The compound can undergo selective reactions such as nucleophilic addition and cross-coupling reactions to form a wide range of functionalized products. For example, it has been used to synthesize fluorinated pyridines and pyrimidines, which are important scaffolds in drug discovery.

Another significant application of Methyl 5,5,6,6-tetrafluorohex-2-ynoate is in the field of materials science. Fluorinated compounds are known for their low surface energy and non-stick properties, making them useful in the development of coatings and surface modifiers. Studies have shown that Methyl 5,5,6,6-tetrafluorohex-2-ynoate can be incorporated into polymer matrices to enhance their hydrophobicity and chemical resistance.

In addition to its synthetic applications, Methyl 5,5,6,6-tetrafluorohex-2-ynoate has also been explored for its potential biological activities. Preliminary studies have indicated that the compound exhibits moderate antimicrobial activity against certain bacterial strains. This property makes it a candidate for further investigation as a potential lead compound in the development of new antimicrobial agents.

The safety profile of Methyl 5,5,6,6-tetrafluorohex-2-ynoate has been evaluated in several studies. It is generally considered to be non-toxic at low concentrations and does not pose significant environmental risks when handled properly. However, as with any chemical reagent, appropriate safety precautions should be taken during handling and storage to ensure user safety.

In conclusion, Methyl 5,5,6,6-tetrafluorohex-2-ynoate (CAS No. 2138149-51-4) is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique molecular structure and favorable properties make it an attractive reagent for synthetic chemists and medicinal chemists alike. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the scientific community.